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Compound of Interest

Compound Name: Nevanimibe hydrochloride

Cat. No.: B1684124

Essential procedures for the safe handling and disposal of the investigational drug Nevanimibe
hydrochloride are outlined below, ensuring the protection of laboratory personnel and the
environment. This guide provides detailed personal protective equipment (PPE) protocols,
operational handling instructions, and waste disposal plans to support researchers, scientists,
and drug development professionals.

Nevanimibe hydrochloride (also known as ATR-101 or PD-132301-02) is an investigational
drug that has been studied for its potential in treating conditions such as adrenocortical
carcinoma and congenital adrenal hyperplasia.[1][2][3][4][5] As with any investigational
compound where the full toxicological profile may not be known, it is imperative to handle
Nevanimibe hydrochloride as a potentially hazardous substance. Adherence to strict safety
protocols is crucial to minimize exposure risks.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure to potentially
hazardous drugs.[6][7] The following table summarizes the recommended PPE for various
activities involving Nevanimibe hydrochloride, based on general guidelines for handling
hazardous drugs.[6][8][9]
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. Recommended Personal Protective
Activity .
Equipment

- Single pair of chemotherapy-tested gloves

Receiving and Unpacking (ASTM D6978)

- Double pair of chemotherapy-tested gloves
(ASTM D6978)- Impermeable, disposable gown-

Weighing and Compounding Eye protection (safety glasses with side shields
or goggles)- Face shield (if there is a splash

risk)- Respiratory protection (N95 or higher)

- Double pair of chemotherapy-tested gloves

Administering the Compound (in a research (ASTM D6978)- Impermeable, disposable gown-
setting) Eye protection (safety glasses with side shields
or goggles)

- Double pair of chemotherapy-tested gloves
Handling Waste and Decontamination (ASTM D6978)- Impermeable, disposable gown-

Eye protection (goggles or face shield)

- Double pair of chemotherapy-tested gloves
Spill CI (ASTM D6978)- Impermeable, disposable gown-
ill Cleanu
P P Eye protection (goggles or face shield)-

Respiratory protection (N95 or higher)

Note: Always consult your institution's specific safety guidelines and the material safety data
sheet (MSDS), if available, for the most accurate and comprehensive information.

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage. Wear a single pair of
chemotherapy-tested gloves during this process. Store Nevanimibe hydrochloride according
to the manufacturer's instructions, typically at -20°C for long-term storage.[10]

Compounding and Preparation:
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All manipulations of Nevanimibe hydrochloride powder, such as weighing and dissolving,
should be performed in a designated containment primary engineering control (C-PEC), such
as a Class Il biological safety cabinet or a containment ventilated enclosure, to minimize
aerosol generation and exposure.[11]

Step-by-Step Compounding Procedure:

o Gather all necessary materials: This includes the Nevanimibe hydrochloride powder,
appropriate solvents (e.g., DMSO), calibrated weighing equipment, and sterile, closed-
system compounding supplies.

e Don the appropriate PPE as outlined in the table above.
o Perform all manipulations within the C-PEC.
o Carefully weigh the required amount of Nevanimibe hydrochloride powder.

e Dissolve the powder in the appropriate solvent. Sonication may be recommended for
dissolution.[12]

» Transfer the solution using a closed-system transfer device (CSTD) if available to minimize
the risk of spills and aerosol generation.

o Clearly label all containers with the compound name, concentration, date, and appropriate
hazard warnings.

Disposal Plan:

All disposable items that have come into contact with Nevanimibe hydrochloride, including
gloves, gowns, bench paper, and used containers, should be considered hazardous waste.

Step-by-Step Disposal Procedure:

e Segregate all contaminated waste into clearly labeled, leak-proof, and puncture-resistant
hazardous waste containers.

e Do not dispose of Nevanimibe hydrochloride down the drain.
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e For unused or expired Nevanimibe hydrochloride, follow the U.S. Food and Drug
Administration (FDA) guidelines for the disposal of non-flush list medicines.[13]

[e]

Remove the drug from its original container.

o

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. Do not
crush tablets or capsules.[13]

o

Place the mixture in a sealed plastic bag or container.[13]

[¢]

Dispose of the sealed container in the regular laboratory trash.[13]

» Decontaminate all non-disposable equipment and surfaces that have come into contact with
the compound using an appropriate deactivating agent, followed by a thorough cleaning with
a suitable detergent and water.

Logical Workflow for Handling Nevanimibe
Hydrochloride

The following diagram illustrates the key stages in the safe handling of Nevanimibe
hydrochloride, from receipt to disposal.
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Caption: Workflow for Safe Handling of Nevanimibe Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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